Cas no 2171301-60-1 (6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid)

6-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid is a protected amino acid derivative designed for peptide synthesis applications. The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, ensuring selective deprotection under mild basic conditions while maintaining stability during solid-phase peptide synthesis. Its branched alkyl side chain enhances steric control, making it useful for introducing structural constraints in peptide design. The carboxylate functionality allows for further coupling reactions, facilitating sequential peptide elongation. This derivative is particularly valuable in medicinal chemistry and bioconjugation, where precise control over amino acid incorporation is required. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic workflows.

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid structure

2171301-60-1 structure

Product Name:6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid

CAS No:2171301-60-1

MF:C₂₈H₃₆N₂O₅

MW:480.595848083496

CID:5834930

PubChem ID:165514976

Update Time:2025-05-24

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

- 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid
- 2171301-60-1
- EN300-1497261
- 6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid
- Inchi： 1S/C28H36N2O5/c1-18(2)16-25(27(33)29-15-14-19(3)12-13-26(31)32)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,12-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t19?,25-/m1/s1
- InChI Key： LCCFVPUACZOPLT-OPEAARRCSA-N
- SMILES： O(C(N[C@@H](C(NCCC(C)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 480.26242225g/mol
Monoisotopic Mass: 480.26242225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 13
Complexity: 690
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 105Å²

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1497261-1.0g	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	1g	$0.0	2023-06-05
Enamine	EN300-1497261-50mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	50mg	$707.0	2023-09-28
Enamine	EN300-1497261-100mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	100mg	$741.0	2023-09-28
Enamine	EN300-1497261-250mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	250mg	$774.0	2023-09-28
Enamine	EN300-1497261-500mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	500mg	$809.0	2023-09-28
Enamine	EN300-1497261-1000mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	1000mg	$842.0	2023-09-28
Enamine	EN300-1497261-2500mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	2500mg	$1650.0	2023-09-28
Enamine	EN300-1497261-5000mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	5000mg	$2443.0	2023-09-28
Enamine	EN300-1497261-10000mg	6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid	2171301-60-1	10000mg	$3622.0	2023-09-28

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid Related Literature

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Additional information on 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid

Comprehensive Overview of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2171301-60-1)

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2171301-60-1) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a unique Fmoc-protected amino acid structure, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in its role in drug discovery, particularly for designing targeted therapies and biomolecular probes.

The compound's CAS No. 2171301-60-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in proteomics and chemical biology. Its Fmoc group ensures compatibility with standard peptide coupling reagents, while the 4-methylhexanoic acid moiety enhances stability. Recent studies highlight its potential in antibody-drug conjugates (ADCs), a hot topic in cancer therapeutics.

In the context of AI-driven drug design, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid is often discussed for its structural versatility. Computational models predict its utility in enzyme inhibition and receptor binding, aligning with trends in personalized medicine. The R-configuration at the second carbon further underscores its stereoselective applications.

From an SEO perspective, queries like "Fmoc-amino acid derivatives" and "CAS 2171301-60-1 uses" rank highly, indicating demand for technical datasheets and synthetic protocols. This compound’s hydrophobicity and solubility profile are also critical for formulation scientists, especially in nanoparticle delivery systems.

Environmental and green chemistry trends have spurred interest in optimizing its synthesis to reduce organic waste. Innovations in microwave-assisted peptide coupling and flow chemistry are being explored to enhance the scalability of 2171301-60-1. Such advancements address the sustainability concerns prevalent in modern pharmaceutical manufacturing.

In summary, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid represents a nexus of cutting-edge research and industrial application. Its CAS No. 2171301-60-1 serves as a gateway to deeper explorations in peptide engineering, therapeutic development, and material science, ensuring its prominence in scientific literature for years to come.